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Compound of Interest

Compound Name: Acid Yellow 110
CAS No.: 12220-74-5
Cat. No.: B1173300
Get Quote
. J

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the spectroscopic characterization of the azo dye, Acid Yellow
110 (CAS No. 12220-74-5). Following a comprehensive search of publicly accessible scientific
literature and databases, it has been determined that detailed, quantitative spectroscopic data
(UV-Vis, IR, and NMR) for this specific compound are not readily available. This information is
likely held within the internal records of chemical manufacturers or may be found in specialized,
proprietary databases.

This document, therefore, provides a foundational framework for researchers seeking to
perform such an analysis. It outlines the general properties of Acid Yellow 110, presents
standardized experimental protocols for the spectroscopic analysis of azo dyes, and includes a
logical workflow for the characterization process.

General Information of Acid Yellow 110
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Property Information

Chemical Name C.l. Acid Yellow 110

CAS Number 12220-74-5[1][2][3][4][5][6]

Chemical Class Azo Dyel[7]

Appearance Yellow Powder[8]

Applications Dyeing of wool, silk, and polyamide fabrics.[3]

General Experimental Protocols for Azo Dye
Analysis

The following sections detail generalized methodologies for acquiring UV-Vis, IR, and NMR
spectra for an azo dye like Acid Yellow 110. These protocols are intended as a starting point
and may require optimization based on the specific instrumentation and sample characteristics.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is employed to determine the electronic absorption properties of the dye,
which are responsible for its color.

¢ Instrumentation: A dual-beam UV-Vis spectrophotometer.
e Sample Preparation:

o Prepare a stock solution of the dye in a suitable solvent (e.g., deionized water or ethanol)
at a concentration of approximately 1 mg/mL.

o From the stock solution, prepare a series of dilutions to determine a concentration that
gives a maximum absorbance reading between 0.5 and 1.5.

o Data Acquisition:
o Record the spectrum over a wavelength range of 200-800 nm.

o Use the solvent as a blank for baseline correction.
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o ldentify the wavelength of maximum absorption (Amax).

o Data Analysis: The molar absorptivity (€) can be calculated using the Beer-Lambert law (A =
ecl), where A is the absorbance at Amax, c is the molar concentration, and | is the path length
of the cuvette.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule by measuring
the absorption of infrared radiation.

¢ Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.
e Sample Preparation:

o KBr Pellet Method: Mix a small amount of the dry dye powder with potassium bromide
(KBr) in a mortar and pestle. Press the mixture into a thin, transparent pellet using a
hydraulic press.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid dye sample directly
onto the ATR crystal.

o Data Acquisition:
o Record the spectrum over a wavenumber range of 4000-400 cm~1.

o Acquire a background spectrum of the empty sample compartment (or the clean ATR
crystal) before running the sample.

o Data Analysis: Identify characteristic absorption bands for functional groups expected in an
azo dye, such as -N=N- (azo), -SOsH (sulfonic acid), aromatic C-H, and C=C bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment
of the hydrogen (*H NMR) and carbon (33C NMR) atoms in the molecule.

« Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
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e Sample Preparation:

o Dissolve approximately 5-10 mg of the dye in a suitable deuterated solvent (e.g., D20,
DMSO-ds).

o Add a small amount of a reference standard, such as tetramethylsilane (TMS) or a water-
soluble equivalent, if not already present in the solvent.

o Data Acquisition:
o Acquire *H NMR and 3C NMR spectra.

o Additional experiments like COSY and HSQC may be performed to aid in structure
elucidation.

o Data Analysis: Analyze the chemical shifts, integration (for *H NMR), and coupling patterns to
assign the signals to specific protons and carbons in the molecular structure.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the comprehensive spectroscopic
characterization of an azo dye.
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Caption: A generalized workflow for the spectroscopic analysis of an azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Spectroscopic Analysis of Acid Yellow 110: A Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173300/docs#spectroscopic-analysis-of-acid-
yellow-110-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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